Cas no 1461706-42-2 (tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate)

• Product Name: tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate
• CAS No: 1461706-42-2
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5577258
• PubChem ID: 75480437
• Update Time: 2025-06-10

tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate

• Inchi： 1S/C16H21NO3/c1-5-19-14-10-8-13(9-11-14)7-6-12-17-15(18)20-16(2,3)4/h8-11H,5,12H2,1-4H3,(H,17,18)
• InChI Key： CBEKQRJCJBKQPY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC#CC1=CC=C(OCC)C=C1

Additional information on tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(4-Ethoxyphenyl)prop-2-yn-1-ylcarbamate (CAS: 1461706-42-2)

The compound tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate (CAS: 1461706-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring an ethoxyphenyl and a propynyl carbamate moiety, makes it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

One of the most notable advancements is the optimization of the synthetic route for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that reduces the number of steps and improves overall purity. This breakthrough has significant implications for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate exhibit promising inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. For instance, a derivative targeting the JAK-STAT pathway has shown potential in reducing cytokine signaling, which is relevant for autoimmune diseases such as rheumatoid arthritis.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its target proteins. These studies suggest that the ethoxyphenyl group plays a critical role in stabilizing the ligand-protein complex, thereby enhancing inhibitory potency. Such findings are instrumental in guiding the design of next-generation derivatives with improved efficacy and selectivity.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is focused on modifying the chemical structure to optimize pharmacokinetic properties while maintaining therapeutic activity.

In conclusion, tert-butyl N-3-(4-ethoxyphenyl)prop-2-yn-1-ylcarbamate (CAS: 1461706-42-2) represents a valuable scaffold in medicinal chemistry with broad potential for drug development. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for unlocking its full potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.